2-[(1H-Benzimidazol-2-ylmethyl)sulfanyl]-6-(3,4-dimethoxyphenyl)-4-(trifluoromethyl)nicotinonitrile
2-[(1H-Benzimidazol-2-ylmethyl)sulfanyl]-6-(3,4-dimethoxyphenyl)-4-(trifluoromethyl)nicotinonitrile
Brand Name:
Vulcanchem
CAS No.:
723747-97-5
VCID:
VC0461144
InChI:
InChI=1S/C23H17F3N4O2S/c1-31-19-8-7-13(9-20(19)32-2)18-10-15(23(24,25)26)14(11-27)22(30-18)33-12-21-28-16-5-3-4-6-17(16)29-21/h3-10H,12H2,1-2H3,(H,28,29)
SMILES:
COC1=C(C=C(C=C1)C2=NC(=C(C(=C2)C(F)(F)F)C#N)SCC3=NC4=CC=CC=C4N3)OC
Molecular Formula:
C23H17F3N4O2S
Molecular Weight:
470.5g/mol
2-[(1H-Benzimidazol-2-ylmethyl)sulfanyl]-6-(3,4-dimethoxyphenyl)-4-(trifluoromethyl)nicotinonitrile
CAS No.: 723747-97-5
Main Products
VCID: VC0461144
Molecular Formula: C23H17F3N4O2S
Molecular Weight: 470.5g/mol
CAS No. | 723747-97-5 |
---|---|
Product Name | 2-[(1H-Benzimidazol-2-ylmethyl)sulfanyl]-6-(3,4-dimethoxyphenyl)-4-(trifluoromethyl)nicotinonitrile |
Molecular Formula | C23H17F3N4O2S |
Molecular Weight | 470.5g/mol |
IUPAC Name | 2-(1H-benzimidazol-2-ylmethylsulfanyl)-6-(3,4-dimethoxyphenyl)-4-(trifluoromethyl)pyridine-3-carbonitrile |
Standard InChI | InChI=1S/C23H17F3N4O2S/c1-31-19-8-7-13(9-20(19)32-2)18-10-15(23(24,25)26)14(11-27)22(30-18)33-12-21-28-16-5-3-4-6-17(16)29-21/h3-10H,12H2,1-2H3,(H,28,29) |
Standard InChIKey | LPJNJRDGXXNWSY-UHFFFAOYSA-N |
SMILES | COC1=C(C=C(C=C1)C2=NC(=C(C(=C2)C(F)(F)F)C#N)SCC3=NC4=CC=CC=C4N3)OC |
Canonical SMILES | COC1=C(C=C(C=C1)C2=NC(=C(C(=C2)C(F)(F)F)C#N)SCC3=NC4=CC=CC=C4N3)OC |
PubChem Compound | 4971495 |
Last Modified | Nov 11 2021 |
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